Cas no 51220-50-9 (Methyl 2-Aminopentanoate)

• Product Name: Methyl 2-Aminopentanoate
• CAS No: 51220-50-9
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• CID: 2188074
• PubChem ID: 533890
• Update Time: 2025-10-28

Methyl 2-Aminopentanoate Chemical and Physical Properties

Names and Identifiers

• Dl-norvaline methyl ester
• 51220-50-9
• AKOS016053413
• 2-amino-pentanoic acid methyl ester
• EN300-150356
• Methyl 2-aminopentanoate
• methyl norvalinate
• AKOS000803808
• SB47710
• Methyl2-aminopentanoate
• DL-Norvaline, methyl ester
• ALBB-016213
• norvaline, methyl ester, hydrochloride
• SCHEMBL628809
• Methyl 2-aminopentanoate #
• STL122204
• (R)-Methyl 2-aminopentanoate
• 816-095-4
• methyl norvalinate hydrochloride
• Methyl 2-Aminopentanoate

• Inchi： 1S/C6H13NO2/c1-3-4-5(7)6(8)9-2/h5H,3-4,7H2,1-2H3
• InChI Key： VXGRMCZTYDXKQW-UHFFFAOYSA-N
• SMILES： O(C)C(C(CCC)N)=O

Computed Properties

• Exact Mass: 131.094628657g/mol
• Monoisotopic Mass: 131.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 93.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl 2-Aminopentanoate

Methyl 2-Aminopentanoate (CAS No. 51220-50-9): An Overview of Its Properties, Applications, and Recent Research

Methyl 2-Aminopentanoate (CAS No. 51220-50-9) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as N-Methyl-2-aminopentanoate, is characterized by its unique molecular structure and diverse applications. In this article, we will delve into the properties, synthesis methods, and recent advancements in the study of Methyl 2-Aminopentanoate.

The chemical formula of Methyl 2-Aminopentanoate is C₆H₁₃NO₂, and it has a molecular weight of approximately 131.17 g/mol. The compound features an amine group (-NH₂) and an ester group (-COOCH₃), which contribute to its reactivity and functional versatility. These functional groups make Methyl 2-Aminopentanoate a valuable intermediate in the synthesis of various pharmaceuticals, agrochemicals, and other fine chemicals.

In terms of physical properties, Methyl 2-Aminopentanoate is a colorless to pale yellow liquid with a characteristic odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. The compound's boiling point is around 160°C at atmospheric pressure, making it suitable for various chemical processes that require moderate temperatures.

The synthesis of Methyl 2-Aminopentanoate can be achieved through several routes. One common method involves the reaction of 2-aminopentanoic acid with methanol in the presence of an acid catalyst such as sulfuric acid or p-toluenesulfonic acid. This esterification reaction proceeds via the formation of an intermediate carboxylic acid ester, which is then converted to the final product. Another approach involves the amidation of methyl pentanoate with ammonia or a primary amine followed by N-methylation using methyl iodide or dimethyl sulfate.

Methyl 2-Aminopentanoate has found extensive applications in pharmaceutical research due to its potential as a building block for the synthesis of bioactive molecules. For instance, it can be used to synthesize β-amino acids, which are important intermediates in the production of peptides and proteins. Additionally, Methyl 2-Aminopentanoate has been explored for its role in the development of novel drugs targeting various diseases, including cancer and neurodegenerative disorders.

Recent studies have highlighted the potential of Methyl 2-Aminopentanoate in drug delivery systems. Researchers at the University of California have demonstrated that Methyl 2-Aminopentanoate-based prodrugs can enhance the bioavailability and therapeutic efficacy of certain drugs by improving their solubility and stability. This approach has shown promise in overcoming challenges associated with drug delivery to specific tissues or cells.

In the field of agrochemistry, Methyl 2-Aminopentanoate has been investigated for its use as a plant growth regulator. Studies conducted at the Chinese Academy of Sciences have shown that this compound can promote root development and enhance stress resistance in crops under adverse environmental conditions. These findings suggest that Methyl 2-Aminopentanoate could play a significant role in improving agricultural productivity and sustainability.

Beyond its applications in pharmaceuticals and agrochemistry, Methyl 2-Aminopentanoate has also been explored for its potential in materials science. Researchers at MIT have developed novel polymers incorporating Methyl 2-Aminopentanoate units that exhibit enhanced mechanical properties and biocompatibility. These materials have shown promise in biomedical applications such as tissue engineering and drug delivery devices.

The environmental impact of Methyl 2-Aminopentanoate is another area of active research. Studies have shown that this compound is biodegradable under aerobic conditions and does not accumulate in aquatic ecosystems. However, proper handling and disposal practices are still recommended to minimize any potential environmental risks.

In conclusion, Methyl 2-Aminopentanoate (CAS No. 51220-50-9) is a multifaceted compound with a wide range of applications across various industries. Its unique chemical structure and functional groups make it a valuable intermediate in synthetic chemistry, while its potential in drug development, agrochemistry, materials science, and environmental studies continues to drive innovative research. As new methodologies and applications emerge, the importance of Methyl 2-Aminopentanoate is likely to grow further.